Cas no 120686-16-0 (tert-butyl 3-aminobutanoate)

• Product Name: tert-butyl 3-aminobutanoate
• CAS No: 120686-16-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 2191746
• PubChem ID: 14557401
• Update Time: 2025-04-21

tert-butyl 3-aminobutanoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (r)-3-amino-3-methyl-propionate
• tert-butyl 3-aminobutanoate
• (R)-tert-Butyl 3-Aminobutanoate
• Butanoic acid,3-amino-,1,1-dimethylethyl ester
• tert-butyl (R)-3-amino-3-methylpropionate
• tert-butyl (R)-3-amino-butanoate
• tert-butyl (R)-3-aminobutyrate
• tert-Butyl 3-(R)-methyl-3-aminopropanoate
• 120686-16-0
• EN300-145624
• SB47930
• DTXSID10561657
• SCHEMBL3624697
• VWC79002
• AKOS009156658

• Inchi： 1S/C8H17NO2/c1-6(9)5-7(10)11-8(2,3)4/h6H,5,9H2,1-4H3
• InChI Key： BFFNZGWJTHWUMY-UHFFFAOYSA-N
• SMILES： CC(CC(OC(C)(C)C)=O)N

Computed Properties

• Exact Mass: 159.12600
• Monoisotopic Mass: 159.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.76570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives